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Compound of Interest

Compound Name: Hafnium tetranitrate

Cat. No.: B098167

CAS Number: 15509-05-4

This in-depth guide serves as a technical resource for researchers, scientists, and
professionals in drug development, providing essential information on Hafnium Tetranitrate.
The following sections detail its chemical and physical properties, comprehensive safety data,
and procedural protocols derived from safety data sheets.

Core Data Summary

Hafnium Tetranitrate, with the chemical formula Hf(NOs)4, is a compound of interest in various
research and development applications.[1] The following tables summarize the key quantitative
data available for this compound. It is important to note that a dedicated safety data sheet for
pure Hafnium Tetranitrate is not readily available; therefore, the safety and hazard information
is compiled from data on related compounds such as Hafnium in nitric acid solution and
Hafnium Oxynitrate.

Identifier Value

CAS Number 15509-05-4[1][2][3][4][5][6]
Molecular Formula HfN4O12[3][4][7]

Molecular Weight 426.51 g/mol [4]
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Physical and Chemical Properties Value

Appearance White crystals[1]
Boiling Point 83°C at 760 mmHg[4]
Solubility in Water Moderately soluble[1]

Safety and Hazard Information

The following tables outline the hazard identification and precautionary statements associated

with hafnium nitrate compounds. This information is critical for ensuring safe handling and use

in a laboratory setting.

GHS Hazard Classification

Hazard Class Category Hazard Statement
o i -~ H272: May intensify fire;
Oxidizing solids Not specified o
oxidizer[1]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage[8]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —
Single exposure (Respiratory 3

tract irritation)

H335: May cause respiratory
irritation[1]

Precautionary Statements
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Code Statement
210 Keep away from heat, sparks, open flames, and
hot surfaces. No smoking.[1]
220 Keep/Store away from clothing/combustible
materials.[1]
Do not breathe fumes, mists, vapors, or spray.
P260
[8]
P264 Wash hands thoroughly after handling.[8]
Wear protective gloves, protective clothing, and
P280

eye protection.[8]

P301 + P330 + P331

IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[8]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with

water/shower.[8]

P304 + P340

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[8]

Immediately call a POISON CENTER or

P310 o

doctor/physician.[8]
P405 Store locked up.[1][8]

Dispose of contents/container in accordance
P501

with local regulations.[1][8]

Experimental Protocols

The following protocols are derived from the safety data sheets for handling accidental

exposure to hafnium nitrate solutions. These procedures should be clearly understood and
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readily accessible in any laboratory where this compound is used.
First-Aid Measures

o |nhalation: If adverse effects occur, move the individual to an uncontaminated area. If the
person is not breathing, provide artificial respiration or oxygen by qualified personnel. Seek
immediate medical attention.

» Skin Contact: Immediately wash the affected skin with soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Get immediate medical attention.
Contaminated clothing should be thoroughly cleaned and dried before reuse. Contaminated
shoes should be destroyed.

o Eye Contact: Immediately flush the eyes, including under the eyelids, with copious amounts
of water for at least 15 minutes. Seek immediate medical attention.

 Ingestion: Contact a poison control center immediately for instructions. Do not induce
vomiting. Give water to rinse out the mouth. Never give liquids to a person who is losing
consciousness or is unconscious. If vomiting occurs, keep the head lower than the hips to
prevent aspiration. If the person is not breathing, provide artificial respiration by qualified
personnel. Seek immediate medical attention.

Visualized Workflows

The following diagrams illustrate key safety and experimental workflows.
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First-Aid Protocol for Hafnium Tetranitrate Exposure

Exposure Event

/ Imm’e(/jiate Aét'kons \

Inhalation Skin Contact Eye Contact Ingestion
VA

\

First-Aid Procedures

Move to Fresh Air Wash Skin with Soap & Water Flush Eyes with Water Rinse Mouth with Water
. Medical Attention .

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Protocol for Hafnium Tetranitrate Exposure.
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Safe Handling and Storage Workflow

Receive Hafnium Tetranitrate

Handling Procedures

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Fume Hood

Avoid Breathing Dust/Fumes

Avoid Contact with Skin and Eyes

Storage C"onditions

Store in a Locked Area

.

Keep in a Cool, Dry Place

.

Store Away from Combustibles
T

Disposal

Dispose as Hazardous Waste

End of Lifecycle

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098167#hafnium-tetranitrate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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